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Compound of Interest

Compound Name: SC 51089 free base

Cat. No.: B10767196 Get Quote

Essential Safety and Handling Guide for SC
51089 Free Base
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SC 51089 free base. Due to conflicting safety

information from suppliers, a conservative approach is mandated. This compound must be

treated as potentially hazardous. Avoid all routes of exposure, including ingestion, inhalation,

and contact with eyes and skin. Thoroughly wash all surfaces and hands after handling.

Hazard Assessment and Chemical Properties
While one supplier classifies SC 51089 free base as non-hazardous, another strongly advises

treating it as a hazardous substance. In the absence of conclusive data, all personnel must

adhere to the more stringent safety precautions.

Table 1: Chemical and Physical Properties of SC 51089 Free Base
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Property Value

Chemical Formula C₂₂H₁₉ClN₄O₃

Molecular Weight 422.86 g/mol

Appearance Solid

CAS Number 146033-03-6

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate level of PPE. The following table outlines the minimum required PPE for handling

SC 51089 free base.

Table 2: Personal Protective Equipment (PPE) Requirements

Protection Type Minimum Requirement
Specifications and Best
Practices

Hand Protection Nitrile gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles
Must be ANSI Z87.1 compliant.

Body Protection Laboratory coat

Should be fully buttoned.

Consider a flame-retardant

coat if working with flammable

solvents.

Respiratory Protection
Use in a well-ventilated area or

fume hood

If weighing or handling

powders outside of a fume

hood, a fit-tested N95

respirator is recommended.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential to minimize exposure and ensure a safe

laboratory environment.

Preparation and Weighing
Designated Area: All handling of SC 51089 free base should occur in a designated area,

such as a chemical fume hood, to contain any airborne particles.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate solvent.

Weighing: When weighing the solid compound, use a containment balance or a balance

within a fume hood to prevent inhalation of fine powders.

Spill Kit: Ensure a chemical spill kit is readily accessible.

Solution Preparation
Solvent Selection: SC 51089 free base is soluble in DMSO.

Dissolving: Add the solvent to the solid compound slowly and carefully within the fume hood.

Labeling: Clearly label the container with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Disposal Plan
All waste generated from handling SC 51089 free base must be considered hazardous waste.

Table 3: Waste Disposal Procedures
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Waste Type Disposal Protocol

Solid Waste
Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect in a dedicated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Contaminated PPE
Dispose of as solid hazardous waste in a sealed

and labeled container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures
Table 4: First Aid and Emergency Response

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

In the event of a large spill, evacuate the area and follow your institution's emergency spill

response protocol.
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Experimental Workflow and Safety Diagram
The following diagram illustrates the logical flow for safely handling SC 51089 free base.
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Caption: Workflow for Safe Handling of SC 51089 Free Base.

To cite this document: BenchChem. [Personal protective equipment for handling SC 51089
free base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767196#personal-protective-equipment-for-
handling-sc-51089-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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